Cas no 84245-81-8 (4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI))

4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI) structure
84245-81-8 structure
Product Name:4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI)
CAS No:84245-81-8
MF:C10H13N3O4S
MW:271.292920827866
CID:732526
PubChem ID:9588603
Update Time:2025-04-19

4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, a-(methoxyimino)-2-[(1-oxopropyl)amino]-,methyl ester, (Z)- (9CI)
    • methyl (2Z)-2-methoxyimino-2-[2-(propanoylamino)-1,3-thiazol-4-yl]acetate
    • Methyl (Z)-alpha-(methoxyimino)-2-((1-oxopropyl)amino)-4-thiazoleaceta te
    • 84245-81-8
    • 4-Thiazoleacetic acid, alpha-(methoxyimino)-2-((1-oxopropyl)amino)-, methyl ester, (Z)-
    • Methyl (Z)-alpha-(methoxyimino)-2-((1-oxopropyl)amino)-4-thiazoleacetate
    • Inchi: 1S/C10H13N3O4S/c1-4-7(14)12-10-11-6(5-18-10)8(13-17-3)9(15)16-2/h5H,4H2,1-3H3,(H,11,12,14)/b13-8-
    • InChI Key: PWAIXUOJYRFLMR-JYRVWZFOSA-N
    • SMILES: S1C=C(/C(/C(=O)OC)=N/OC)N=C1NC(CC)=O

Computed Properties

  • Exact Mass: 271.062677
  • Monoisotopic Mass: 271.062677
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.365
  • Refractive Index: 1.589
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